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Abstract

(4Z)-Lachnophyllum lactone, a naturally occurring acetylenic furanone, has garnered
significant interest in agricultural and medicinal research due to its potent phytotoxic and
antifungal properties. Historically, research has been hampered by the limited availability of this
compound from natural sources. This document provides detailed protocols for the gram-scale
synthesis of (4Z)-Lachnophyllum lactone, enabling broader research into its mechanism of
action and potential applications. The synthetic route is based on a recently developed versatile
and scalable methodology employing a key Pd-Cu bimetallic cascade cross-coupling
cyclization reaction.[1][2][3] These protocols are intended to provide researchers with a reliable
method to produce significant quantities of (4Z)-Lachnophyllum lactone for in-depth biological
evaluation.

Introduction

(4Z)-Lachnophyllum lactone is a bioactive metabolite isolated from various plant species,
including those from the Conyza genus.[1][3] It has demonstrated significant allelopathic
activity, inhibiting the growth of parasitic weeds such as Cuscuta campestris, Orobanche minor,
and Phelipanche ramosa.[1][4] Furthermore, it exhibits notable antifungal activity against plant
pathogens like Verticillium dahliae.[1][2] The development of a scalable synthetic route is a
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critical step to facilitate comprehensive studies into its potential as a bioherbicide or a lead
compound for novel antifungal agents. The protocol detailed herein is adapted from the
successful gram-scale synthesis reported by Soriano, G., et al. (2024).[1][3]

Retrosynthetic Analysis and Synthesis Workflow

The synthetic strategy for (4Z)-Lachnophyllum lactone relies on a convergent approach. The
key bond formation is achieved through a palladium-copper catalyzed cross-coupling reaction
followed by a cyclization cascade.

Retrosynthetic Analysis Diagram
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Caption: Retrosynthetic analysis of (4Z)-Lachnophyllum Lactone.

Overall Synthesis Workflow Diagram

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://pubmed.ncbi.nlm.nih.gov/38390707/
https://pubs.acs.org/doi/abs/10.1021/acs.jafc.3c07130
https://www.benchchem.com/product/b157399?utm_src=pdf-body
https://www.benchchem.com/product/b157399?utm_src=pdf-body-img
https://www.benchchem.com/product/b157399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing
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Caption: Workflow for the gram-scale synthesis of (4Z)-Lachnophyllum Lactone.

Detailed Experimental Protocols

The following protocols are designed for the gram-scale synthesis of (4Z)-Lachnophyllum
lactone. All reactions should be performed in a well-ventilated fume hood using appropriate
personal protective equipment.

Step 1: Synthesis of (Z)-3-iodopropenoic acid
This precursor is synthesized from propiolic acid and iodine.

Materials:

» Propiolic acid

» Potassium iodide (KI)
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lodine (12)

Sodium hydroxide (NaOH)

Hydrochloric acid (HCI)

Diethyl ether

Anhydrous magnesium sulfate (MgSQOa)
Procedure:
e Prepare a solution of potassium iodide and iodine in water.

o Cool the solution in an ice bath and slowly add a solution of propiolic acid and sodium
hydroxide.

« Stir the reaction mixture at room temperature until the reaction is complete (monitor by TLC).
 Acidify the mixture with hydrochloric acid and extract the product with diethyl ether.
e Wash the organic layer with saturated sodium thiosulfate solution and brine.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield (Z)-3-iodopropenoic acid.

Step 2: Synthesis of Hepta-1,3-diyne

This intermediate is prepared from hept-1-yne.

Materials:

Hept-1-yne

n-Butyllithium (n-BulLi)

1,2-Dibromoethane

Liguid ammonia
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e Anhydrous tetrahydrofuran (THF)
Procedure:

 In a flame-dried, three-necked flask under an inert atmosphere, dissolve hept-1-yne in
anhydrous THF.

e Cool the solution to -78 °C and add n-butyllithium dropwise.

» Stir the mixture at -78 °C for 1 hour.

 In a separate flask, condense liquid ammonia and add 1,2-dibromoethane.
o Slowly add the lithium acetylide solution to the liquid ammonia mixture.

» Allow the reaction to proceed, then quench carefully with water.

o Extract the product with a nonpolar solvent and purify by distillation to obtain hepta-1,3-
diyne.

Step 3: Gram-Scale Pd-Cu Catalyzed Cross-Coupling
and Cyclization

This is the key step in the synthesis of (4Z)-Lachnophyllum lactone.
Materials:

e (Z)-3-iodopropenoic acid (from Step 1)

Hepta-1,3-diyne (from Step 2)

Bis(triphenylphosphine)palladium(ll) dichloride (PdCl2(PPhs)z2)

Copper(l) iodide (Cul)

Triethylamine (EtsN)

Acetonitrile (CH3CN)
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 Silica gel for column chromatography

e Hexane and Ethyl acetate for elution

Procedure:

To a solution of (Z)-3-iodopropenoic acid in acetonitrile, add triethylamine.
 To this mixture, add bis(triphenylphosphine)palladium(ll) dichloride and copper(l) iodide.
e Add hepta-1,3-diyne to the reaction mixture.

 Stir the reaction at a slightly elevated temperature (e.g., 40 °C) overnight, monitoring the
progress by TLC.

e Upon completion, concentrate the reaction mixture under reduced pressure.

» Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl
acetate gradient to yield pure (4Z)-Lachnophyllum lactone.

Quantitative Data

The following tables summarize the quantitative data associated with the synthesis and
biological activity of (4Z)-Lachnophyllum lactone and its analogs.

Table 1: Reaction Yields for the Gram-Scale Synthesis of
(4Z2)-Lachnophyllum Lactone
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Step Starting Material

Product

Typical Yield (%)

1. Synthesis of (2)-3-

(2)-3-iodopropenoic

) ] ) Propiolic acid i 75-85
iodopropenoic acid acid
2. Synthesis of Hepta- .
) Hept-1-yne Hepta-1,3-diyne 60-70
1,3-diyne
3. Pd-Cu Catalyzed (2)-3-iodopropenoic
) i (42)-Lachnophyllum
Cross-Coupling and acid & Hepta-1,3- 40-50
o ) Lactone
Cyclization diyne
Propiolic acid & Hept- 47)-Lachnophyllum
Overall Yield P P (42) Py 18-30

1-yne

Lactone

Note: Yields are approximate and may vary based on reaction scale and purification efficiency.

Table 2: Phytotoxic Activity of (4Z)-Lachnophyllum

Lactone and Analogs
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Compound Target Species  Activity Metric  Value Reference
(42)-
Cuscuta
Lachnophyllum ) ICso0 24.8 pg/mL [4]
campestris
Lactone
(42)-
Cuscuta o
Lachnophyllum ] % Inhibition ~85% at 0.3 mM [1]
campestris
Lactone
(42)-
Lachnophyllum Orobanche minor % Inhibition >70% at 0.3 mM [1]
Lactone
(42)- :
Phelipanche o
Lachnophyllum % Inhibition >40% at 0.3 mM [1]
ramosa
Lactone
(4E)- -
) Generally similar
Lachnophyllum Various - ) [1][2]
to (4Z) isomer
Lactone
(42,82)- Also shows
Matricaria Various - significant [11[2]
Lactone inhibition

Table 3: Antifungal Activity of (4Z)-Lachnophyllum

Lactone

Fungal . .

Compound Activity Metric  Value Reference
Pathogen

(42)- o % Mycelial o
Verticillium Significant at 1

Lachnophyllum ) Growth [11[2]
dahliae mM

Lactone Reduction

Proposed Mechanism of Action

© 2025 BenchChem. All rights reserved.

8/11

Tech Support


https://www.mdpi.com/2077-0472/12/6/790
https://pubmed.ncbi.nlm.nih.gov/38390707/
https://pubmed.ncbi.nlm.nih.gov/38390707/
https://pubmed.ncbi.nlm.nih.gov/38390707/
https://pubmed.ncbi.nlm.nih.gov/38390707/
https://figshare.com/collections/_4_i_Z_i_Lachnophyllum_Lactone_a_Metabolite_with_Phytotoxic_and_Antifungal_Activity_against_Pests_Affecting_Mediterranean_Agriculture_A_New_Versatile_and_Easy_Scalable_Parallel_Synthesis/7088400
https://pubmed.ncbi.nlm.nih.gov/38390707/
https://figshare.com/collections/_4_i_Z_i_Lachnophyllum_Lactone_a_Metabolite_with_Phytotoxic_and_Antifungal_Activity_against_Pests_Affecting_Mediterranean_Agriculture_A_New_Versatile_and_Easy_Scalable_Parallel_Synthesis/7088400
https://www.benchchem.com/product/b157399?utm_src=pdf-body
https://www.benchchem.com/product/b157399?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/38390707/
https://figshare.com/collections/_4_i_Z_i_Lachnophyllum_Lactone_a_Metabolite_with_Phytotoxic_and_Antifungal_Activity_against_Pests_Affecting_Mediterranean_Agriculture_A_New_Versatile_and_Easy_Scalable_Parallel_Synthesis/7088400
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The biological activity of (4Z)-Lachnophyllum lactone is thought to be associated with the
presence of an a,B-unsaturated carbonyl group (a Michael acceptor). This functional group can
react with nucleophiles, such as the thiol groups of cysteine residues in proteins, leading to
enzyme inhibition and disruption of cellular processes.

Proposed General Mechanism of Action Diagram

(a,B-unsaturated carbonyl)

e.g., with Cysteine residue)

(42)-Lachnophyllum Lactone ( Target Protein
(

Michael Addition

(Covalent Adduct Formation)

:
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:

(Disruption of Cellular Pathways)

Phytotoxic / Antifungal Effect
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://pubmed.ncbi.nlm.nih.gov/38390707/
https://pubmed.ncbi.nlm.nih.gov/38390707/
https://pubmed.ncbi.nlm.nih.gov/38390707/
https://figshare.com/collections/_4_i_Z_i_Lachnophyllum_Lactone_a_Metabolite_with_Phytotoxic_and_Antifungal_Activity_against_Pests_Affecting_Mediterranean_Agriculture_A_New_Versatile_and_Easy_Scalable_Parallel_Synthesis/7088400
https://figshare.com/collections/_4_i_Z_i_Lachnophyllum_Lactone_a_Metabolite_with_Phytotoxic_and_Antifungal_Activity_against_Pests_Affecting_Mediterranean_Agriculture_A_New_Versatile_and_Easy_Scalable_Parallel_Synthesis/7088400
https://figshare.com/collections/_4_i_Z_i_Lachnophyllum_Lactone_a_Metabolite_with_Phytotoxic_and_Antifungal_Activity_against_Pests_Affecting_Mediterranean_Agriculture_A_New_Versatile_and_Easy_Scalable_Parallel_Synthesis/7088400
https://figshare.com/collections/_4_i_Z_i_Lachnophyllum_Lactone_a_Metabolite_with_Phytotoxic_and_Antifungal_Activity_against_Pests_Affecting_Mediterranean_Agriculture_A_New_Versatile_and_Easy_Scalable_Parallel_Synthesis/7088400
https://pubs.acs.org/doi/abs/10.1021/acs.jafc.3c07130
https://www.mdpi.com/2077-0472/12/6/790
https://www.mdpi.com/2077-0472/12/6/790
https://www.benchchem.com/product/b157399#gram-scale-synthesis-of-4z-lachnophyllum-lactone-for-research
https://www.benchchem.com/product/b157399#gram-scale-synthesis-of-4z-lachnophyllum-lactone-for-research
https://www.benchchem.com/product/b157399#gram-scale-synthesis-of-4z-lachnophyllum-lactone-for-research
https://www.benchchem.com/product/b157399#gram-scale-synthesis-of-4z-lachnophyllum-lactone-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b157399?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

